2,3,6,2,3,4,6-Hepta-O-acetyl-a-D-cellobiosyl fluoride
Overview
Description
2,3,6,2,3,4,6-Hepta-O-acetyl-a-D-cellobiosyl fluoride is a derivative originating from cellulose . This compound plays a pivotal role in facilitating the research and development of groundbreaking pharmaceuticals that target ailments associated with carbohydrate metabolism and glycogen storage disorders .
Molecular Structure Analysis
The molecular formula of this compound is C26H35FO17 . The IUPAC name is [3,4,5-triacetyloxy-6- [4,5-diacetyloxy-2- (acetyloxymethyl)-6-fluorooxan-3-yl]oxyoxan-2-yl]methyl acetate . The InChI Key is WYUBHMGFZYCJJZ-UHFFFAOYSA-N .Physical and Chemical Properties Analysis
The molecular weight of this compound is 638.54 . The InChI is InChI=1S/C26H35FO17/c1-10 (28)35-8-17-20 (21 (38-13 (4)31)23 (25 (27)42-17)40-15 (6)33)44-26-24 (41-16 (7)34)22 (39-14 (5)32)19 (37-12 (3)30)18 (43-26)9-36-11 (2)29/h17-26H,8-9H2,1-7H3 .Mechanism of Action
Target of Action
It is often used as an intermediate in pharmaceutical research , suggesting that it may interact with various biological targets depending on the specific context.
Mode of Action
As an intermediate in pharmaceutical research , its interaction with its targets and the resulting changes would depend on the specific drug or compound it is being used to synthesize.
Biochemical Pathways
As an intermediate in pharmaceutical research , it may be involved in a variety of pathways depending on the final compound it is used to produce.
Pharmacokinetics
As an intermediate, its pharmacokinetic properties would likely be less relevant than those of the final drug or compound it is used to synthesize .
Result of Action
As an intermediate in pharmaceutical research , its effects would be largely determined by the final compound it is used to produce.
Action Environment
“2,3,6,2,3,4,6-Hepta-O-acetyl-a-D-cellobiosyl fluoride” is sensitive to temperature and humidity, and it is hygroscopic . It should be stored under dry inert gas and away from water/moisture . These environmental factors could potentially influence its action, efficacy, and stability.
Properties
IUPAC Name |
[3,4,5-triacetyloxy-6-[4,5-diacetyloxy-2-(acetyloxymethyl)-6-fluorooxan-3-yl]oxyoxan-2-yl]methyl acetate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H35FO17/c1-10(28)35-8-17-20(21(38-13(4)31)23(25(27)42-17)40-15(6)33)44-26-24(41-16(7)34)22(39-14(5)32)19(37-12(3)30)18(43-26)9-36-11(2)29/h17-26H,8-9H2,1-7H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYUBHMGFZYCJJZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCC1C(C(C(C(O1)OC2C(OC(C(C2OC(=O)C)OC(=O)C)F)COC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H35FO17 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
638.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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